Cas no 2891520-98-0 (2-bromo-5H-pyrrolo[2,3-b]pyrazine-3,6,7-d3)

• Product Name: 2-bromo-5H-pyrrolo[2,3-b]pyrazine-3,6,7-d3
• CAS No: 2891520-98-0
• MF: C₆H₄BrN₃
• MW: 201.038544654846
• CID: 6827929
• PubChem ID: 172403635
• Update Time: 2025-02-15

2-bromo-5H-pyrrolo[2,3-b]pyrazine-3,6,7-d3 Chemical and Physical Properties

Names and Identifiers

• CS-26215
• 2-bromo-5H-pyrrolo[2,3-b]pyrazine-3,6,7-d3
• 2891520-98-0

• Inchi： 1S/C6H4BrN3/c7-5-3-9-6-4(10-5)1-2-8-6/h1-3H,(H,8,9)/i1D,2D,3D
• InChI Key： KTKMLXBEBKGQGL-CBYSEHNBSA-N
• SMILES： BrC1=C([2H])N=C2C(C([2H])=C([2H])N2)=N1

Computed Properties

• Exact Mass: 199.97769Da
• Monoisotopic Mass: 199.97769Da
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 41.6Ų